Cas no 953018-11-6 (2-chloro-7-(1-methylethyl)-7H-Purine)

• Product Name: 2-chloro-7-(1-methylethyl)-7H-Purine
• CAS No: 953018-11-6
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 1123000
• Update Time: 2024-02-07

2-chloro-7-(1-methylethyl)-7H-Purine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-(1-methylethyl)-7H-Purine

• Inchi： 1S/C8H9ClN4/c1-5(2)13-4-11-7-6(13)3-10-8(9)12-7/h3-5H,1-2H3
• InChI Key： FZXVAVSURDUVHF-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2C(=NC(Cl)=NC=2)N=C1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 277.4±46.0 °C(Predicted)
• pka: -0.03±0.30(Predicted)